Cas no 164513-39-7 (5-Bromo-2-methoxy-4-methylpyridine)

• Product Name: 5-Bromo-2-methoxy-4-methylpyridine
• CAS No: 164513-39-7
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD04039980
• CID: 92022
• PubChem ID: 4178002
• Update Time: 2025-10-25

5-Bromo-2-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxy-4-methylpyridine
• 2-METHOXY-5-BROMO-4-PICOLINE
• 5-BROMO-2-METHOXY-4-PICOLINE
• 2-METHOXY-5-BROMO-4-METHYLPYRIDINE
• 5-Bromo-2-methoxy-4-methyl-pyridine
• 5-Bromo-2-methoxy-4-methylpyridine 5-Bromo-2-methoxy-4-picoline
• 5-BROMO-2-METHOXY-4-METHYLPYRIDINE, 96+%
• AKOS005257124
• FS-2405
• FT-0657927
• A3653
• AC-24906
• SCHEMBL364584
• CS-W015526
• 5-Bromo-2-methoxy-4-methylpyridine, >=96%
• 2-METHOXY-4-METHYL-5-BROMOPYRIDINE
• J-516952
• J-010145
• 164513-39-7
• AM10116
• SY007921
• BCP22157
• DTXSID80400327
• EN300-197073
• B4067
• MFCD04039980
• PYRIDINE, 5-BROMO-2-METHOXY-4-METHYL-
• HTBPXLJKMNBQMS-UHFFFAOYSA-N
• DB-025224

• MDL： MFCD04039980
• Inchi： 1S/C7H8BrNO/c1-5-3-7(10-2)9-4-6(5)8/h3-4H,1-2H3
• InChI Key： HTBPXLJKMNBQMS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)OC

Computed Properties

• Exact Mass: 200.97900
• Monoisotopic Mass: 200.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1A^2

Experimental Properties

• Color/Form: solid
• Density: 1.452
• Melting Point: 33-37 °C (lit.)
• Boiling Point: 229.6℃ at 760 mmHg
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: 1.538
• PSA: 22.12000
• LogP: 2.16110
• Solubility: Not determined

5-Bromo-2-methoxy-4-methylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Bromo-2-methoxy-4-methylpyridine

Comprehensive Overview of 5-Bromo-2-methoxy-4-methylpyridine (CAS No. 164513-39-7): Properties, Applications, and Industry Insights

5-Bromo-2-methoxy-4-methylpyridine (CAS No. 164513-39-7) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique molecular structure, combining a methoxy group at the 2-position and a methyl group at the 4-position, which enhances its reactivity and selectivity in synthetic applications. With growing interest in pyridine-based intermediates, this compound has gained attention for its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The compound's CAS number 164513-39-7 serves as a critical identifier in global chemical databases, ensuring precise tracking in supply chains. Researchers frequently search for "5-Bromo-2-methoxy-4-methylpyridine synthesis" or "164513-39-7 suppliers," reflecting its commercial importance. Recent advancements in cross-coupling reactions have further elevated its demand, particularly in Suzuki-Miyaura couplings where its bromo substituent acts as an excellent leaving group.

From an environmental perspective, the compound aligns with modern green chemistry trends due to its potential for atom-efficient transformations. Analytical techniques like HPLC purity testing and NMR characterization are essential for quality control, addressing common user queries about "5-Bromo-2-methoxy-4-methylpyridine analytical methods." The methoxy-methyl substitution pattern also makes it valuable for studying electron density effects in medicinal chemistry.

In material science, this halogenated pyridine demonstrates utility in constructing metal-organic frameworks (MOFs), responding to growing interest in "functionalized pyridines for materials." Its thermal stability (typically stable below 200°C) makes it suitable for high-temperature applications, while the methyl group enhances solubility in organic solvents—a property frequently investigated in "solubility studies of substituted pyridines."

The global market for 5-Bromo-2-methoxy-4-methylpyridine shows steady growth, driven by pharmaceutical R&D in kinase inhibitor development and neurological drug discovery. Patent analyses reveal increasing use in proteolysis targeting chimeras (PROTACs), addressing the trending search term "pyridine derivatives in targeted protein degradation." Regulatory compliance remains straightforward as it falls outside restricted substance lists in major jurisdictions.

Future research directions may explore its photophysical properties for OLED applications, capitalizing on the compound's conjugated system. With proper handling under standard laboratory conditions, CAS 164513-39-7 presents minimal environmental concerns, aligning with sustainable chemistry initiatives that dominate contemporary industry discourse.